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Compound of Interest

Compound Name: 2(3H)-Benzofuranone, hexahydro-

Cat. No.: B1619639

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
purification of 2(3H)-Benzofuranone, hexahydro- via vacuum distillation. The methodologies
outlined below are designed to ensure high purity of the final product, a crucial step in
research, development, and quality control processes.

Introduction

2(3H)-Benzofuranone, hexahydro- (CAS 6051-03-2) is a valuable compound used as a
fragrance ingredient and a potential intermediate in the synthesis of pharmaceuticals and other
fine chemicals.[1][2] Achieving high purity of this compound is essential for its intended
applications. Vacuum distillation is a preferred method for purifying compounds with high
boiling points or those that are susceptible to decomposition at atmospheric pressure. This
technique lowers the boiling point of the liquid, allowing for distillation at a lower temperature,
thereby preventing thermal degradation.

Physicochemical Properties

A summary of the key physical and chemical properties of 2(3H)-Benzofuranone, hexahydro-
is presented in the table below. This data is critical for establishing the parameters of the
vacuum distillation process.
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Property Value Source
Molecular Formula C8H1202 [1112]
Molecular Weight 140.18 g/mol [1][2]
Boiling Point (est. at 760

273 °C [2]
mmHg)
Boiling Point (at 15 mmHg) 120 °C [3]
Boiling Point of a derivative (at

110 °C [4]
0.05 mm)
Appearance Colorless oil [4]
Purity after distillation 99.5% [3]

Experimental Protocol: Vacuum Distillation

This protocol provides a step-by-step guide for the vacuum distillation of 2(3H)-
Benzofuranone, hexahydro-.

3.1. Materials and Apparatus

e Crude 2(3H)-Benzofuranone, hexahydro-

e Round-bottom flask (distillation flask)

o Short-path distillation head with condenser and vacuum connection
» Receiving flasks

e Thermometer and adapter

o Heating mantle with a magnetic stirrer

e Magnetic stir bar

e Vacuum pump
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o Cold trap (e.g., with dry ice and acetone)
e Vacuum grease

e Clamps and stands

3.2. Apparatus Setup

o Preparation: Ensure all glassware is clean and dry. Lightly grease all ground-glass joints to
ensure a good vacuum seal.

e Assembly:

o

Place a magnetic stir bar into the round-bottom flask containing the crude 2(3H)-
Benzofuranone, hexahydro-.

o Connect the flask to the short-path distillation head.

o Insert the thermometer into the thermometer adapter on the distillation head, ensuring the
bulb is positioned correctly to measure the vapor temperature.

o Attach a receiving flask to the collection arm of the distillation head.
o Connect the condenser to a circulating water source.

o Connect the vacuum outlet of the distillation head to a cold trap, and then to the vacuum
pump.

e Securing the Apparatus: Securely clamp the distillation flask and the distillation head to a
retort stand. Place the heating mantle under the distillation flask.

3.3. Distillation Procedure

« Initiate Cooling and Stirring: Turn on the cooling water for the condenser and start the
magnetic stirrer.

e Apply Vacuum: Gradually apply the vacuum to the system. A pressure of approximately 15
mmHg is recommended.[3]
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» Heating: Once the desired vacuum is stable, begin to heat the distillation flask gently using
the heating mantle.

¢ Fraction Collection:

o Monitor the temperature of the vapor. As the distillation begins, the temperature will rise
and then stabilize at the boiling point of the substance at that pressure.

o Collect any initial low-boiling impurities in a separate receiving flask (forerun).

o When the temperature stabilizes around 120 °C (at 15 mmHg), switch to a clean, pre-
weighed receiving flask to collect the purified 2(3H)-Benzofuranone, hexahydro-.[3]

o Completion: Stop the distillation when only a small amount of residue remains in the
distillation flask or when the temperature begins to drop, indicating that the product has been
distilled.

e Shutdown:

[¢]

Turn off the heating mantle and allow the system to cool under vacuum.

[¢]

Once cooled, slowly and carefully release the vacuum.

[e]

Turn off the vacuum pump and the condenser water.

o

Weigh the receiving flask containing the purified product to determine the yield.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the purification of 2(3H)-Benzofuranone,
hexahydro- by vacuum distillation.
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Distillation Process Post-Distillation
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Caption: Workflow for the purification of 2(3H)-Benzofuranone, hexahydro- by vacuum
distillation.

Safety Precautions
o Always perform vacuum distillation in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat,
and gloves.

 Inspect all glassware for cracks or defects before use to prevent implosion under vacuum.
» Use a safety shield around the distillation apparatus.
» Ensure the cold trap is properly set up to protect the vacuum pump from corrosive vapors.

By following this detailed protocol, researchers can effectively purify 2(3H)-Benzofuranone,
hexahydro- to a high degree of purity, suitable for a wide range of applications in research and
industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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